Cas no 116047-40-6 (Benzo[1,2-h:5,4-h']diquinoline-14-carboxylicacid, 7-phenyl-, methyl ester (9CI))

• Product Name: Benzo[1,2-h:5,4-h']diquinoline-14-carboxylicacid, 7-phenyl-, methyl ester (9CI)
• CAS No: 116047-40-6
• MF: C₂₈H₁₈N₂O₂
• MW: 414.454726696014
• CID: 177721
• PubChem ID: 3081644
• Update Time: 2025-04-19

Benzo[1,2-h:5,4-h']diquinoline-14-carboxylicacid, 7-phenyl-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[1,2-h:5,4-h']diquinoline-14-carboxylicacid, 7-phenyl-, methyl ester (9CI)
• Me Pbdqc
• methyl 7-phenylbenzo(1,2-h-5,4-h')diquinoline-14-carboxylate
• Benzo(1,2-h:5,4-h')diquinoline-14-carboxylic acid, 7-phenyl-, methyl ester
• methyl 7-phenylbenzo[1,2-h:5,4-h']diquinoline-14-carboxylate
• DTXSID90151272
• methyl 7-phenylbenzo(1,2-h-5,4-h/')diquinoline-14-carboxylate
• 116047-40-6
• methyl 13-phenyl-5,21-diazapentacyclo[12.8.0.03,12.04,9.017,22]docosa-1,3(12),4(9),5,7,10,13,15,17(22),18,20-undecaene-2-carboxylate

• Inchi： 1S/C28H18N2O2/c1-32-28(31)25-23-20(13-11-18-9-5-15-29-26(18)23)22(17-7-3-2-4-8-17)21-14-12-19-10-6-16-30-27(19)24(21)25/h2-16H,1H3
• InChI Key： ZEUQNOFZYPTLOH-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C2C3C(=CC=CN=3)C=CC2=C(C2C=CC=CC=2)C2C=CC3=CC=CN=C3C=21)=O

Computed Properties

• Exact Mass: 414.13694
• Monoisotopic Mass: 414.136828
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.1
• XLogP3: 6.4

Experimental Properties

• Density: 1.313
• Boiling Point: 637.1°Cat760mmHg
• Flash Point: 339.1°C
• Refractive Index: 1.762
• PSA: 52.08